Cas no 623-68-7 (Crotonic anhydride)

• Product Name: Crotonic anhydride
• CAS No: 623-68-7
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD00009286
• CID: 39136
• PubChem ID: 87565545
• Update Time: 2025-10-31

Crotonic anhydride Chemical and Physical Properties

Names and Identifiers

• But-2-enoic anhydride
• 2-Butenoic anhydride
• Crotonic Anhydride
• Crotonic acid anhydride
• 2-Butenoic acid, anhydride
• Anhydrid kyseliny krotonove [Czech]
• N521PMQ949
• [(E)-but-2-enoyl] (E)-but-2-enoate
• Anhydrid kyseliny krotonove
• 2-Butenoic acid, 1,1'-anhydride
• PubChem21781
• Di(2-butenoic)anhydride
• Crotonic anhydride, 95%
• (E)-but-2-enoic anhydride
• WLN: 2U1VOV1U2
• VJDDQSBNUHLBTD-GGWOSOGESA-
• (E)-CROTONIC ANHYDRIDE
• NSC97397
• 78957-07-0
• TRANS-CROTONIC ANHYDRIDE
• CROTONIC ANHYDRIDE [HSDB]
• trans-crotonic acid anhydride
• VJDDQSBNUHLBTD-GGWOSOGESA-N
• NSC 97397
• 2-Butenoic acid, anhydride, (2E,2'E)-
• NSC-97397
• EN300-4290253
• HSDB 2815
• MFCD00009286
• EINECS 210-807-1
• Q27284563
• (2E)-but-2-enoyl (2E)-but-2-enoate
• DTXSID50870710
• A833742
• Crotonic acid anhydrous??
• SCHEMBL16505
• BS-42282
• SCHEMBL16503
• UNII-N521PMQ949
• 623-68-7
• But-2-enoicanhydride
• 2-BUTENOIC ACID, 1,1'-ANHYDRIDE, (2E,2'E)-
• (E)-but-2-enoic acid [(E)-but-2-enoyl] ester
• AKOS015912798
• D89246
• Crotonicanhydride
• DTXCID90910987
• 2Butenoic acid, anhydride
• 629-639-9
• 210-807-1
• Crotonic anhydride

• MDL： MFCD00009286
• Inchi： 1S/C8H10O3/c1-3-5-7(9)11-8(10)6-4-2/h3-6H,1-2H3/b5-3+,6-4+
• InChI Key： VJDDQSBNUHLBTD-GGWOSOGESA-N
• SMILES： O(C(/C=C/C)=O)C(/C=C/C)=O

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: 。
• Density: 1.04 g/mL at 25 °C(lit.)
• Melting Point: 72 DEG C
• Boiling Point: 131°C/20mmHg(lit.)
• Flash Point: 231 °F
• Refractive Index: n20/D 1.473(lit.)
• PSA: 43.37000
• LogP: 1.20840
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

Crotonic anhydride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H303-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26; S36/37/39; S45
• RTECS：GQ6125000
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Crotonic anhydride

Crotonic anhydride (CAS No. 623-68-7): A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Applications

Crotonic anhydride, with the chemical name crotonic anhydride and the CAS number CAS No. 623-68-7, is a versatile and highly reactive chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical development. This compound, formally known as 2-buten-1,2-anhydride, is a cyclic anhydride derived from crotonic acid, exhibiting a unique structure that makes it invaluable in the synthesis of various heterocyclic compounds, pharmaceutical intermediates, and specialty chemicals.

The molecular structure of crotonic anhydride consists of a five-membered lactone ring incorporating a conjugated double bond system. This structural feature imparts remarkable reactivity, particularly in nucleophilic additions and condensation reactions, making it a preferred reagent in synthetic organic chemistry. The compound's ability to undergo facile ring-opening reactions under controlled conditions has enabled its widespread use in constructing complex molecular architectures, which are essential for developing novel therapeutic agents.

In recent years, crotonic anhydride has been extensively studied for its role in the synthesis of bioactive molecules. One of the most notable applications is its use as a precursor in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs). Researchers have leveraged its reactivity to introduce functional groups that enhance the pharmacological properties of these compounds. For instance, derivatives of crotonic anhydride have been explored as inhibitors of cyclooxygenase enzymes, which are key targets in the development of NSAIDs.

Moreover, crotonic anhydride has found utility in the field of medicinal chemistry for the synthesis of heterocyclic scaffolds that are prevalent in many pharmacologically active agents. Its incorporation into pyrrole and pyridine derivatives has led to the discovery of new compounds with potential antimicrobial and anticancer properties. The compound's ability to form stable adducts with various nucleophiles has been harnessed to develop novel ligands for metal-organic frameworks (MOFs), which are gaining prominence in drug delivery systems and catalysis.

The industrial significance of crotonic anhydride extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, derivatives of this compound have been investigated as intermediates for herbicides and fungicides due to their structural similarity to naturally occurring plant defense compounds. Additionally, crotonic anhydride has been employed in the synthesis of polymer additives and coatings, where its reactivity contributes to enhancing material durability and chemical resistance.

Recent advancements in green chemistry have also highlighted crotonic anhydride as a sustainable building block. Researchers have developed catalytic systems that facilitate its conversion into more complex molecules with minimal waste generation. These efforts align with global initiatives to promote environmentally friendly synthetic routes, ensuring that crotonic anhydride remains a cornerstone in industrial applications without compromising ecological standards.

The role of crotonic anhydride in academic research continues to evolve, driven by its adaptability and reactivity. Current studies are exploring its potential in photodynamic therapy (PDT) by incorporating it into photosensitizer molecules that can selectively target cancer cells. The compound's ability to form stable complexes with transition metals has also opened new avenues in bioinorganic chemistry, where such complexes are being investigated for their diagnostic and therapeutic applications.

In conclusion, crotonic anhydride (CAS No. 623-68-7) is a multifaceted chemical entity with broad applications across multiple industries. Its unique structural properties and reactivity make it indispensable in pharmaceutical synthesis, agrochemical development, and material science. As research continues to uncover new uses for this compound, its importance is expected to grow further, solidifying its position as a critical intermediate in modern chemical innovation.